Cas no 2098014-31-2 (1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2098014-31-2
• MF: C₁₂H₁₁N₅
• MW: 225.249241113663
• CID: 5725681
• PubChem ID: 121213454
• Update Time: 2025-11-01

1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F2198-4961
• AKOS026723922
• 1-(cyclopropylmethyl)-3-pyrazin-2-ylpyrazole-4-carbonitrile
• 2098014-31-2
• 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C12H11N5/c13-5-10-8-17(7-9-1-2-9)16-12(10)11-6-14-3-4-15-11/h3-4,6,8-9H,1-2,7H2
• InChI Key： FJHWMPANXUZMFV-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C(C2C=NC=CN=2)=N1)CC1CC1

Computed Properties

• Exact Mass: 225.10144537g/mol
• Monoisotopic Mass: 225.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.4Ų

Additional information on 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile

Introduction to 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2098014-31-2) and Its Emerging Applications in Chemical Biology

The compound 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2098014-31-2) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring a cyclopropylmethyl group and a pyrazin-2-yl substituent, combined with a pyrazole core and a carbonitrile moiety, positions it as a versatile scaffold for further derivatization and exploration of biological activity.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrazole scaffold, in particular, has garnered considerable attention due to its prevalence in bioactive molecules and its ability to modulate various biological pathways. The introduction of the pyrazin-2-yl group further enhances the compound's complexity, offering opportunities to fine-tune its pharmacokinetic and pharmacodynamic properties. This combination of structural elements makes 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile a promising candidate for investigating new pharmacological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The carbonitrile functional group is known to enhance binding affinity and metabolic stability, which are critical factors in the design of successful therapeutics. Additionally, the presence of the cyclopropylmethyl group can influence the compound's solubility and bioavailability, making it an attractive candidate for further optimization.

In recent years, there has been growing interest in exploring the biological activities of pyrazole derivatives. Studies have demonstrated that these compounds can exhibit a wide range of effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile suggests that it may interact with biological targets in novel ways, warranting further investigation.

Current research efforts are focused on synthesizing derivatives of this compound to explore its biological potential more comprehensively. By modifying the substituents attached to the pyrazole core, researchers can fine-tune the compound's properties to enhance its efficacy and selectivity. For instance, replacing the carbonitrile group with other functional groups might alter its solubility or binding affinity, potentially opening up new therapeutic avenues.

The integration of computational methods into drug discovery has also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile might interact with biological targets at the molecular level. These insights can guide the design of more effective derivatives and help identify potential lead compounds for further development.

Another area of interest is the exploration of this compound's role in modulating enzyme activity. Pyrazole derivatives have been shown to interact with various enzymes, influencing their function and potentially leading to therapeutic benefits. The unique structural features of 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile make it an intriguing candidate for studying enzyme inhibition or activation mechanisms.

In conclusion, 1-(cyclopropylmethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2098014-31-2) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.